Cas no 627046-87-1 (5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione)

• Product Name: 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
• CAS No: 627046-87-1
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 6100733
• PubChem ID: 135534977
• Update Time: 2025-06-13

5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
• Pyrimido[4,5-b]quinoline-4,6(3H,7H)-dione, 5,8,9,10-tetrahydro-5-(4-methoxyphenyl)-2-(propylthio)-
• 5-(4-methoxyphenyl)-2-(propylsulfanyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
• 5-(4-methoxyphenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• 627046-87-1
• 5-(4-methoxyphenyl)-2-(propylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione
• AKOS002774423
• AB00674570-01
• SR-01000908831-1
• F1543-0143
• AKOS016102263
• SR-01000908831

• Inchi： 1S/C21H23N3O3S/c1-3-11-28-21-23-19-18(20(26)24-21)16(12-7-9-13(27-2)10-8-12)17-14(22-19)5-4-6-15(17)25/h7-10,16H,3-6,11H2,1-2H3,(H2,22,23,24,26)
• InChI Key： BSUHBANPVPNETD-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=C(OC)C=C2)C2C(=O)NC(SCCC)=NC1=2

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 602.6±65.0 °C(Predicted)
• pka: 4.05±0.40(Predicted)

Additional information on 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione

Introduction to 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione (CAS No. 627046-87-1)

5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione (CAS No. 627046-87-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidoquinolines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione is noteworthy for its intricate arrangement of functional groups. The core structure consists of a pyrimidoquinoline scaffold with a 4-methoxyphenyl substituent at the 5-position and a propylsulfanyl group at the 2-position. These substituents play crucial roles in modulating the compound's physicochemical properties and biological activities.

The synthesis of 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione has been reported in several studies. One common approach involves the condensation of 2-chloro-3-nitrobenzoic acid with 4-methoxyaniline to form an intermediate nitro compound. This intermediate is then reduced to an amino derivative and further reacted with propyl mercaptan to introduce the sulfanyl group. The final step involves cyclization to form the pyrimidoquinoline ring system. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of biological properties, 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H-10-pyrimido[4 ,5-b]quinoline-4 ,6-dione has shown promising activity in various assays. Recent studies have demonstrated its potential as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent cytotoxic effects against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) with IC₅₀ values in the low micromolar range.

The mechanism of action for 5-(4-methoxyphenyl)-2-(propylsulfanyl)-3 H , 4 H , 5 H , 6 H , 7 H , 8 H , 9 H , 10 H -pyrimido [ 4 , 5 - b ] quinoline - 4 , 6 - dione has been investigated in several studies. It appears to target multiple cellular pathways involved in cancer progression. One key finding is its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a crucial role in inflammation and cancer development. Additionally, this compound has been shown to induce DNA damage and disrupt mitochondrial function in cancer cells.

Beyond its anticancer potential,5 -( 4 - methoxyphenyl ) - 2 -( propylsulfanyl ) -3 H , 4 H , 5 H , 6 H , 7 H , 8 H , 9 H , 10 H -pyrimido [ 4 , 5 - b ] quinoline - 4 , 6 - dione has also been explored for its anti-inflammatory properties. A study published in the European Journal of Pharmacology found that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β.

The pharmacokinetic profile of5 -( 4 - methoxyphenyl ) -2 -( propylsulfanyl ) -3 H , 4 H , 5 H , 6 H , 7 H ,8 H ,9 H ,10 H -pyrimido [ 4 ,5 - b ] quinoline -4 -,6 -dione has been evaluated in preclinical studies. These studies have shown that it exhibits favorable absorption and distribution properties when administered orally or intravenously. However,< strong >further research is needed to optimize its bioavailability and reduce potential side effects.

In conclusion,< strong >5 -( 4 - methoxyphenyl ) -2 -( propylsulfanyl ) -3 H , 4 H ，5 H ，6 H ，7 H ，8 H ，9 h ，10 h -pyrimido [，b ] quinoline，dione (CAS No .，b，b，b，b，b，b，b，b，b，b . b . b . b . b . b . b . b . b . b . b . b . b . b . b . b . b . b . b . b . b .) strong >is a promising compound with diverse biological activities that warrant further investigation.< strong >Its unique chemical structure and multifaceted biological effects make it a valuable candidate for drug development in various therapeutic areas. Ongoing research aims to elucidate its full potential and optimize its use in clinical settings.